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Compound of Interest

Compound Name: Codlemone

Cat. No.: B1669284 Get Quote

Essential protocols for the safe and compliant disposal of Codlemone are critical for

maintaining laboratory safety and environmental integrity. This guide provides detailed, step-by-

step procedures for researchers, scientists, and drug development professionals to manage

Codlemone waste effectively, ensuring adherence to regulatory standards and promoting a

culture of safety.

Codlemone, the sex pheromone of the codling moth (Cydia pomonella), is a valuable tool in

pest management and agricultural research.[1][2] While considered species-specific and of low

toxicity, proper handling and disposal are paramount to prevent environmental contamination

and ensure workplace safety.[1][2]

Health and Safety Data at a Glance
To facilitate a quick assessment of Codlemone's primary hazards, the following table

summarizes its key safety information.
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Hazard Classification Description Precautionary Measures

Acute Toxicity (Oral) Harmful if swallowed.[3]

Do not ingest. Wash hands

thoroughly after handling and

before eating or drinking.[4]

Skin Corrosion/Irritation Causes skin irritation.[3]

Wear protective gloves and

clothing to prevent skin

contact.[4][5]

Eye Damage/Irritation
Causes serious eye irritation.

[3]

Wear protective eyewear. If

contact occurs, rinse

cautiously with water for

several minutes.[3][5]

Respiratory Irritation
May cause respiratory

irritation.[3]

Avoid breathing vapors. Use in

a well-ventilated area.[4][5]

Flammability
Aerosol products are

flammable.[4]

Keep away from heat, sparks,

open flames, and hot surfaces.

Do not spray on an open

flame.[4]

Step-by-Step Disposal Protocol for Codlemone
Products
The proper disposal of Codlemone and its containers is governed by a combination of federal,

state, and local regulations. The Federal Insecticide, Fungicide, and Rodenticide Act (FIFRA)

oversees pesticide use, while the Resource Conservation and Recovery Act (RCRA) manages

its disposal.[6] Always consult your institution's environmental health and safety department for

specific guidance.

For small quantities of unused Codlemone, the preferred method is to use it for its intended

purpose according to the label directions.[7] If this is not feasible, contact your local household

hazardous waste collection program or a designated "Clean Sweep" program for farmers and

commercial users for guidance on proper disposal.[6][7] Never pour Codlemone down the

sink, toilet, or any drain, as this can contaminate waterways.[7]
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Empty containers, such as aerosol cans or slow-release dispensers, require careful handling to

prevent injury and environmental contamination.

Do Not Reuse or Refill: Empty containers should never be reused or refilled.[4][5]

Do Not Puncture or Incinerate: Pressurized containers, such as aerosol cans, pose an

explosion risk if punctured or heated.[4][5]

Preparation for Disposal: Wrap the empty container in newspaper and place it in a garbage

bag.[4][5]

Final Disposal: Dispose of the bagged container in the trash or at an approved waste

disposal facility.[4][5] If recycling programs for such containers are available in your area, you

may offer the empty can for recycling.[4]

In the event of a leak or spill from a punctured container, immediate action is necessary to

contain and clean the affected area.

Contain the Spill: Create a dike around the spill using absorbent materials such as

vermiculite, cat litter, or spill pillows.[4]

Collect the Absorbed Material: Scoop or sweep the absorbent material containing the

Codlemone into a designated waste container.[4]

Clean the Area: Wash the remaining residue with detergent and water.[4]

Dispose of Waste: The collected waste must be disposed of in accordance with all federal,

state, and local regulations.[4] Do not allow the spilled material or runoff to enter soil, water

sources, or drains.[4]

Visualizing the Disposal Workflow
To provide a clear, at-a-glance understanding of the proper disposal procedures, the following

diagram outlines the decision-making process for managing Codlemone waste.
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Caption: Workflow for the proper disposal of Codlemone waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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